3-(5-Chloro-2-methoxyphenyl)-3-phenylpropanoic acid

• Molecular Formula: C16H15ClO3
• Molecular Weight: 290.74 g/mol
• IUPAC Name: 3-(5-chloro-2-methoxyphenyl)-3-phenylpropanoic acid
• InChI: InChI=1S/C16H15ClO3/c1-20-15-8-7-12(17)9-14(15)13(10-16(18)19)11-5-3-2-4-6-11/h2-9,13H,10H2,1H3,(H,18,19)
• InChI Key: RQSTYDCJVRNKDH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(CC(=O)O)C2=CC=CC=C2

Description

3-(5-Chloro-2-methoxyphenyl)-3-phenylpropanoic acid is a useful research compound. Its molecular formula is C16H15ClO3 and its molecular weight is 290.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Chloro-4-phenyl-3,4-dihydrocoumarin (435 g, 1.68 mol. Preparation: T. Manimaran & V. T. Ramakrishnan, Ind. J. Chem. B 18 (1979) 328) is added to a hot solution of sodium hydroxide (140 g, 3.5 mol) in water (500 ml). The solution is chilled to 25° C. and dimethyl sulphate (442 g, 3.5 mol) is added dropwise during 1 h with stirring and cooling at 25°-35° C. The mixture is stirred for an additional 2 h whereupon a solution of 100 g of sodium hydroxide in 500 ml of water is added and the mixture is stirred until a clear solution is obtained. An excess of concentrated hydrochloric acid is added to precipitate the methoxy acid, which separates as an oil which slowly crystallizes. It is filtered off, washed with water and dried. Crystallization from 2-propanol gives colourless crystals of 3-(5-chloro-2-methoxyphenyl)-3-phenyl propionic acid, m.p. 144° C. Yield 455 g.